Cas no 1914-59-6 ((3E)-2-oxo-4-phenylbut-3-enoic acid)

• Product Name: (3E)-2-oxo-4-phenylbut-3-enoic acid
• CAS No: 1914-59-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1385001
• PubChem ID: 5356206
• Update Time: 2025-04-20

(3E)-2-oxo-4-phenylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-oxo-4-phenyl-, (E)-
• (E)-2-oxo-4-phenyl-3-butenoic acid
• (E)-2-oxo-4-phenylbut-3-enoic acid
• (E)-benzylidene pyruvic acid
• 2-oxo-4-phenyl-3-butenoic acid
• acide E-benzylidenepyruvique
• trans-benzylidenepyruvic acid
• (3E)-2-oxo-4-phenylbut-3-enoic acid
• (3E)-2-Oxo-4-phenyl-3-butenoic acid #
• 1914-59-6
• DTXSID40901608
• NSC-53200
• NSC53200
• AKOS005256778
• 2-oxo-4-phenylbut-3-enoicacid
• 17451-19-3
• G69753
• SCHEMBL1620754
• MFCD00196835
• 2-oxo-4-phenylbut-3-enoic acid
• 3-Butenoic acid, 2-oxo-4-phenyl-, (3E)-
• A904197
• 3-Butenoic acid, 2-oxo-4-phenyl-
• EN300-1608872
• SCHEMBL1620755
• (E)-2-oxo-4-phenyl-but-3-enoic acid
• 2-Oxo-4-phenyl-but-3-enoic acid
• NoName_741
• CS-0235779
• G85787

• Inchi： 1S/C10H8O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,13)/b7-6+
• InChI Key： YQOUMBVFEWZLME-VOTSOKGWSA-N
• SMILES： O=C(C(=O)O)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 1.35350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes